Cas no 1020252-83-8 (N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide)

• Product Name: N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide
• CAS No: 1020252-83-8
• MF: C₁₁H₁₃BrF₃NO₂S
• MW: 360.190631628037
• MDL: MFCD09972137
• CID: 856429
• PubChem ID: 46738699
• Update Time: 2024-11-04

N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-butyl-5-(trifluoromethyl)benzenesulfonamide
• 3-Bromo-N-butyl-5-(trifluoromethyl)-benzenesulfonamide
• N-Butyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide
• 3-Bromo-5-trifluoromethylbenzenesulfonamide
• AKOS015834161
• SB82729
• N-BUTYL-3-BROMO-5-(TRIFLUOROMETHYL)BENZENESULFONAMIDE
• BS-19163
• DB-371448
• 3-Bromo-N-butyl-5-(trifluoromethyl)benzene-1-sulfonamide
• MFCD09972137
• DTXSID90674355
• Benzenesulfonamide, 3-bromo-N-butyl-5-(trifluoromethyl)-
• CS-0443896
• 1020252-83-8

• MDL： MFCD09972137
• Inchi： 1S/C11H13BrF3NO2S/c1-2-3-4-16-19(17,18)10-6-8(11(13,14)15)5-9(12)7-10/h5-7,16H,2-4H2,1H3
• InChI Key： IJPATHMDDIDFND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 358.98000
• Monoisotopic Mass: 358.98025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 54.55000
• LogP: 5.01800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides